Cas no 1539503-14-4 (2-(methylamino)-1-5-(trifluoromethyl)furan-2-ylethan-1-one)

• Product Name: 2-(methylamino)-1-5-(trifluoromethyl)furan-2-ylethan-1-one
• CAS No: 1539503-14-4
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 5996909
• PubChem ID: 96862296
• Update Time: 2025-06-27

2-(methylamino)-1-5-(trifluoromethyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-5-(trifluoromethyl)furan-2-ylethan-1-one
• 1539503-14-4
• 2-(methylamino)-1-[5-(trifluoromethyl)furan-2-yl]ethan-1-one
• EN300-1974146

• Inchi： 1S/C8H8F3NO2/c1-12-4-5(13)6-2-3-7(14-6)8(9,10)11/h2-3,12H,4H2,1H3
• InChI Key： YTVCFDRCJVLZBG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CNC)=O)O1)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(methylamino)-1-5-(trifluoromethyl)furan-2-ylethan-1-one

Comprehensive Overview of 2-(Methylamino)-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one (CAS No. 1539503-14-4)

2-(Methylamino)-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one (CAS No. 1539503-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the furan derivative family, characterized by a trifluoromethyl group and a methylamino substituent, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

The growing interest in 2-(Methylamino)-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one is driven by its promising biological activity and versatility in synthetic chemistry. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, making it a valuable asset in medicinal chemistry. The trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern drug design. This aligns with current trends in the pharmaceutical industry, where researchers prioritize compounds with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-(Methylamino)-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one has potential uses in material science. The furan ring system, combined with the trifluoromethyl moiety, offers unique electronic properties that could be exploited in the development of advanced materials. For instance, such compounds are being investigated for their potential in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual applicability in both life sciences and material science underscores the compound's broad utility.

From an environmental perspective, the demand for sustainable and eco-friendly chemical processes has led to increased scrutiny of synthetic methodologies involving 2-(Methylamino)-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one. Researchers are exploring green chemistry approaches, such as catalytic methods and solvent-free reactions, to minimize waste and reduce the environmental footprint of its production. This aligns with global efforts to promote sustainable practices in chemical manufacturing, a topic of high relevance in today's scientific community.

Analytical characterization of 2-(Methylamino)-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one is another area of active research. Advanced techniques like nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to elucidate its structural properties. These studies not only confirm the compound's purity and identity but also provide insights into its reactivity and potential modifications for tailored applications.

In summary, 2-(Methylamino)-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-one (CAS No. 1539503-14-4) represents a multifaceted compound with significant potential across diverse scientific domains. Its structural uniqueness, combined with its applicability in pharmaceuticals and materials science, positions it as a compound of enduring interest. As research continues to uncover new facets of its utility, this molecule is poised to play a pivotal role in advancing both scientific knowledge and industrial applications.